Cas no 51375-48-5 (Phosphonic acid, [[(aminocarbonyl)amino]methyl]-, dimethyl ester)

Phosphonic acid, [[(aminocarbonyl)amino]methyl]-, dimethyl ester structure
51375-48-5 structure
Product Name:Phosphonic acid, [[(aminocarbonyl)amino]methyl]-, dimethyl ester
CAS No:51375-48-5
MF:C4H11N2O4P
MW:182.114901781082
CID:362390
PubChem ID:21447722
Update Time:2025-04-19

Phosphonic acid, [[(aminocarbonyl)amino]methyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [[(aminocarbonyl)amino]methyl]-, dimethyl ester
    • dimethoxyphosphorylmethylurea
    • SCHEMBL11744422
    • DTXSID60614041
    • 51375-48-5
    • Dimethyl [(carbamoylamino)methyl]phosphonate
    • Inchi: 1S/C4H11N2O4P/c1-9-11(8,10-2)3-6-4(5)7/h3H2,1-2H3,(H3,5,6,7)
    • InChI Key: LGASPPUNWQUUCL-UHFFFAOYSA-N
    • SMILES: P(CNC(N)=O)(=O)(OC)OC

Computed Properties

  • Exact Mass: 182.04573
  • Monoisotopic Mass: 182.04564383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 90.6Ų

Experimental Properties

  • PSA: 90.65

Phosphonic acid, [[(aminocarbonyl)amino]methyl]-, dimethyl ester Related Literature

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD